Cas no 1261570-87-9 (Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261570-87-9
• MF: C₁₃H₁₃F₅O₃
• MW: 312.232541799545
• CID: 4985588
• Update Time: 2025-06-13

Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C13H13F5O3/c1-2-20-11(19)7-6-8-9(12(14)15)4-3-5-10(8)21-13(16,17)18/h3-5,12H,2,6-7H2,1H3
• InChI Key： PNFNHNQYCMJKNP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1CCC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-(Difluoromethyl)-6'-(Trifluoromethoxy)Phenyl)Propionate (CAS No. 1261570-87-9)

Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261570-87-9) is a fluorinated organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and specialty chemicals.

The structural uniqueness of Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate lies in its combination of fluorine atoms, which enhance its lipophilicity and metabolic stability. These properties are highly sought after in drug discovery, where fluorine incorporation often improves pharmacokinetic profiles. Recent studies highlight its role in the synthesis of fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the rising demand for more effective and safer therapeutics. Additionally, its application in agrochemical formulations aligns with the global push for sustainable farming solutions, addressing concerns about pest resistance and environmental impact.

From a synthetic perspective, CAS No. 1261570-87-9 serves as a versatile building block for constructing complex molecules. Its ethyl ester group allows for straightforward derivatization, enabling chemists to tailor its properties for specific applications. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses. As the pharmaceutical industry shifts toward precision medicine and targeted therapies, intermediates like this are becoming indispensable tools for researchers aiming to develop next-generation treatments.

Environmental and regulatory considerations also play a crucial role in the adoption of Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate. With increasing scrutiny on chemical safety and sustainability, manufacturers are prioritizing compounds with favorable ecological profiles. This compound's fluorine-based design offers a balance between efficacy and environmental compatibility, making it a candidate for green chemistry initiatives. Furthermore, its potential use in electronic materials and liquid crystals has sparked interest in the materials science community, where fluorinated compounds are prized for their thermal and chemical resistance.

In conclusion, Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261570-87-9) represents a cutting-edge example of how fluorinated compounds are driving innovation across multiple industries. Its applications in drug development, sustainable agriculture, and advanced materials underscore its versatility and relevance in addressing contemporary scientific and industrial challenges. As research continues to uncover new uses for this compound, its importance in synthetic and applied chemistry is expected to grow significantly.